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Compound of Interest

Compound Name: Xyron

CAS No.: 25805-30-5

Cat. No.: B1224988

Get Quote

Welcome to the Xyron Adhesive Technical Support Center. This resource is designed to assist

researchers, scientists, and drug development professionals in troubleshooting issues with

Xyron adhesives not adhering to certain lab plastics.

Frequently Asked Questions (FAQs)
Q1: Why is my Xyron adhesive not sticking to certain plastic surfaces in the lab?

A1: The most common reason for adhesive failure on plastics is low surface energy.[1][2][3] For

an adhesive to form a strong bond, it must be able to "wet" the surface, meaning it needs to

spread out and make intimate contact.[2][4] Plastics with low surface energy (LSE), such as

polypropylene and polyethylene, are difficult to bond with because their surfaces are non-

receptive and repel adhesives.[3][5]

Q2: What are some common laboratory plastics that are difficult to bond with?

A2: Many plastics commonly used in laboratory settings, including microplates, centrifuge

tubes, and storage containers, are made from materials with low surface energy. These

include:
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Polypropylene (PP)[3][6]

Polyethylene (PE)[7]

Polytetrafluoroethylene (PTFE) and its variants[6][7]

Silicone

These materials are often chosen for their chemical resistance and non-reactive properties,

which also contribute to their poor adhesion characteristics.

Q3: What type of adhesive does Xyron use?

A3: Xyron offers a variety of adhesives, including permanent and repositionable options.[8][9]

Their permanent adhesives are described as "high-tack" and "aggressive," designed to create

a strong, instant bond on many surfaces.[10][11] These are typically pressure-sensitive

adhesives (PSAs) that work without heat or electricity.[12] The adhesives are also acid-free and

non-toxic.[11][13][14]

Q4: How can I determine if a plastic has low surface energy?

A4: A simple "wetting test" can give you a good indication. Place a drop of water on the plastic

surface. If the water beads up into a tight droplet, the surface likely has low surface energy. If

the water spreads out, the surface has higher surface energy and should be easier to bond.

For a more quantitative assessment, you can refer to the surface energy values of common

polymers.

Troubleshooting Guide
If you are experiencing adhesion failure with your Xyron adhesive on lab plastics, follow these

troubleshooting steps:

Step 1: Identify the Plastic Material

Determine the type of plastic you are working with. This information is often found in the

product specifications from the manufacturer. Knowing the plastic type will help you understand

its surface energy.
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Step 2: Consult the Surface Energy Data

Compare the plastic you are using with the data in the table below. Plastics with a surface

energy below 40 dynes/cm are generally considered low surface energy and will be more

challenging to bond with.[6]

Data Presentation: Surface Energy of Common Laboratory Plastics

Polymer Name Abbreviation Surface Energy (dynes/cm)

Polytetrafluoroethylene PTFE 18 - 20[6][7]

Polypropylene PP 29 - 30[6][7]

Polyethylene PE 31 - 35.7[7][15]

Polystyrene PS 34 - 40.7[7][16]

Polyvinyl Chloride PVC 35 - 41.5[7][16]

Polycarbonate PC 42 - 46[6][16]

Polyethylene Terephthalate PET 42[16]

Acrylonitrile Butadiene Styrene ABS 35[16]

Step 3: Implement a Surface Treatment Protocol

If you are working with a low surface energy plastic, a surface treatment may be necessary to

increase its receptiveness to the adhesive.

Experimental Protocols
Protocol 1: Surface Cleaning and Preparation

Objective: To remove any surface contaminants that may interfere with adhesive bonding.

Materials:

Isopropyl alcohol (IPA)
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Lint-free wipes

The plastic component to be bonded

Procedure:

Generously wet a lint-free wipe with isopropyl alcohol.

Thoroughly wipe the surface of the plastic where the adhesive will be applied.

Allow the surface to air dry completely before applying the Xyron adhesive.

Protocol 2: Application of an Adhesion Promoter (Primer)

Objective: To chemically modify the surface of the plastic to increase its surface energy.

Materials:

Adhesion promoter/primer (e.g., 3M Primer 94)

The plastic component to be bonded

Xyron adhesive

Procedure:

Ensure the plastic surface is clean and dry by following Protocol 1.

Apply a thin, uniform coat of the adhesion promoter to the bonding surface, following the

manufacturer's instructions.

Allow the primer to dry completely. This may take several minutes.

Once the primer is dry, apply the Xyron adhesive to the primed surface.

Press down firmly to ensure a good bond.
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Understanding Surface Energy and Adhesion

Low Surface Energy Plastic High Surface Energy Plastic

e.g., Polypropylene, Polyethylene

Adhesive beads up,
poor wetting

Application of Adhesive

Weak or No Adhesion

e.g., Polycarbonate, PVC

Adhesive spreads out,
good wetting

Application of Adhesive

Strong Adhesion

Click to download full resolution via product page

Caption: Diagram illustrating the effect of surface energy on adhesive wetting and bond

strength.
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Adhesive Failure
(Xyron adhesive not sticking)

1. Identify the plastic type

2. Check Surface Energy Table

3. Clean surface with
Isopropyl Alcohol

Is Surface Energy > 40 dynes/cm? 
 YES

5. Apply Adhesion Promoter
(Primer)

Is Surface Energy < 40 dynes/cm? 
 NO

4. Re-apply Xyron Adhesive

Adhesion Successful 6. Consider alternative
adhesive solutions

If bond still fails

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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